Oxymetazoline Hydrochloride Oxymetazoline Hydrochloride Oxymetazoline Hydrochloride(cas 2315-02-8) is an α1 and α2 adrenergic receptor agonist, used to relieve nasal discomfort caused by colds, allergies, and hay fever.  It was developed from xylometazoline at E. Merck Darmstadt by Fruhstorfer in 1961.
Brand Name: Vulcanchem
CAS No.: 2315-02-8
Catalog No.: VC000933
InChI: InChI=1S/C16H24N2O.ClH/c1-10-8-13(16(3,4)5)15(19)11(2)12(10)9-14-17-6-7-18-14;/h8,19H,6-7,9H2,1-5H3,(H,17,18);1H
SMILES: CC1=CC(=C(C(=C1CC2=NCCN2)C)O)C(C)(C)C.Cl
Molecular Formula: C16H24N2O.HCl
Molecular Weight: 296.84

Oxymetazoline Hydrochloride

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CAS No.: 2315-02-8

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Catalog No.: VC000933

Molecular Formula: C16H24N2O.HCl

Molecular Weight: 296.84

Oxymetazoline Hydrochloride - 2315-02-8

CAS No. 2315-02-8
Product Name Oxymetazoline Hydrochloride
Synonyms 6-tert-Butyl-3-(2-imidazolin-2-ylmethyl)-2,4-dimethylphenol Hydrochloride
Molecular Formula C16H24N2O.HCl
Molecular Weight 296.84
InChI InChI=1S/C16H24N2O.ClH/c1-10-8-13(16(3,4)5)15(19)11(2)12(10)9-14-17-6-7-18-14;/h8,19H,6-7,9H2,1-5H3,(H,17,18);1H
InChIKey BEEDODBODQVSIM-UHFFFAOYSA-N
SMILES CC1=CC(=C(C(=C1CC2=NCCN2)C)O)C(C)(C)C.Cl
Description Oxymetazoline Hydrochloride(cas 2315-02-8) is an α1 and α2 adrenergic receptor agonist, used to relieve nasal discomfort caused by colds, allergies, and hay fever.  It was developed from xylometazoline at E. Merck Darmstadt by Fruhstorfer in 1961.
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